![molecular formula C17H24N2O4S B4068768 N-allyl-2-{4-[(cyclohexylamino)sulfonyl]phenoxy}acetamide](/img/structure/B4068768.png)
N-allyl-2-{4-[(cyclohexylamino)sulfonyl]phenoxy}acetamide
Overview
Description
N-allyl-2-{4-[(cyclohexylamino)sulfonyl]phenoxy}acetamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. It is a white crystalline powder with a molecular weight of 416.57 g/mol and a melting point of 120-122°C. This compound is also known as ACSF (artificial cerebrospinal fluid) and is commonly used in neuroscience research.
Mechanism of Action
The mechanism of action of N-allyl-2-{4-[(cyclohexylamino)sulfonyl]phenoxy}acetamide is not fully understood. However, it is believed to act as an N-methyl-D-aspartate (NMDA) receptor antagonist. NMDA receptors are involved in synaptic plasticity, learning, and memory. By blocking NMDA receptors, this compound can modulate synaptic transmission and plasticity.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It can modulate synaptic transmission and plasticity, which can affect learning and memory. It can also affect neuronal excitability and synaptic plasticity, which can have implications for neurological disorders such as epilepsy and Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of using N-allyl-2-{4-[(cyclohexylamino)sulfonyl]phenoxy}acetamide in lab experiments is that it can maintain the physiological conditions of brain tissue during in vitro experiments. It can also modulate synaptic transmission and plasticity, which can be useful in studying learning and memory. However, one limitation is that the mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are many future directions for research on N-allyl-2-{4-[(cyclohexylamino)sulfonyl]phenoxy}acetamide. One direction is to further investigate the mechanism of action and how it affects synaptic transmission and plasticity. Another direction is to study its potential therapeutic applications for neurological disorders such as epilepsy and Alzheimer's disease. Additionally, research could focus on developing new compounds based on this compound with improved efficacy and fewer side effects.
Scientific Research Applications
N-allyl-2-{4-[(cyclohexylamino)sulfonyl]phenoxy}acetamide has various applications in scientific research. It is commonly used as a component of ACSF, which is an artificial solution that mimics the chemical composition of cerebrospinal fluid. ACSF is used to maintain the physiological conditions of brain tissue during in vitro experiments.
properties
IUPAC Name |
2-[4-(cyclohexylsulfamoyl)phenoxy]-N-prop-2-enylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O4S/c1-2-12-18-17(20)13-23-15-8-10-16(11-9-15)24(21,22)19-14-6-4-3-5-7-14/h2,8-11,14,19H,1,3-7,12-13H2,(H,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGFNCLIDUZZBGU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=O)COC1=CC=C(C=C1)S(=O)(=O)NC2CCCCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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